Cas no 1949816-44-7 (1-(2-Aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride)

• Product Name: 1-(2-Aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride
• CAS No: 1949816-44-7
• MF: C₉H₁₅ClN₂O₂
• MW: 218.680601358414
• MDL: MFCD28388709
• CID: 4771600
• Update Time: 2025-10-28

1-(2-Aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride
• 1-(2-aminoethyl)-4-methoxy-6-methylpyridin-2(1H)-one hydrochloride
• 1-(2-Aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride

• MDL： MFCD28388709
• Inchi： 1S/C9H14N2O2.ClH/c1-7-5-8(13-2)6-9(12)11(7)4-3-10;/h5-6H,3-4,10H2,1-2H3;1H
• InChI Key： ZFXLDIYWHAROTR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC(N(C(C)=C1)CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 269
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 1-(2-Aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride

Introduction to 1-(2-Aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride (CAS No. 1949816-44-7)

1-(2-Aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride, identified by its CAS number 1949816-44-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the dihydropyridine class, a family of heterocyclic molecules known for their diverse biological activities and therapeutic potential. The structural features of this molecule, including its aminoethyl side chain, methoxy and methyl substituents, contribute to its unique chemical properties and biological interactions.

The dihydropyridine scaffold is well-documented for its role in various pharmacological applications, particularly in cardiovascular and neurological treatments. The presence of a secondary amine in the 1-(2-aminoethyl) moiety enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation. Additionally, the hydrochloride salt form improves solubility and stability, facilitating its use in both in vitro and in vivo studies.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse dihydropyridines in developing novel therapeutic agents. Researchers have been exploring modifications to the core dihydropyridine structure to optimize pharmacokinetic profiles and target specificity. The compound 1-(2-aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride represents an innovative derivative that combines several functional groups to enhance its potential as a lead compound.

In the context of contemporary drug discovery, this molecule has garnered attention due to its structural similarity to known bioactive compounds. The aminoethyl group provides a versatile handle for further chemical modifications, enabling the synthesis of analogs with tailored properties. Such modifications are crucial for improving binding affinity, selectivity, and metabolic stability. The methoxy and methyl substituents contribute to steric hindrance and electronic effects that can modulate receptor interactions.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Dihydropyridines have been extensively studied for their vasodilatory effects, particularly in conditions involving cardiovascular dysfunction. However, recent research has expanded the therapeutic scope of dihydropyridines to include neurological disorders, such as epilepsy and neurodegenerative diseases. The unique combination of functional groups in 1-(2-aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride positions it as a candidate for exploring these new avenues.

Computational modeling and high-throughput screening have been instrumental in evaluating the biological potential of this compound. Virtual screening techniques have identified promising binding interactions with various protein targets, suggesting multiple mechanisms of action. These computational findings provide a strong rationale for conducting experimental validations using cellular and animal models.

Experimental studies have begun to elucidate the pharmacological profile of this compound. Initial assays indicate that it exhibits moderate potency in inhibiting specific enzymatic targets relevant to inflammation and pain modulation. The aminoethyl side chain appears to play a critical role in mediating these effects by facilitating hydrogen bonding or ionic interactions with protein residues. Furthermore, the hydrochloride salt form enhances bioavailability, making it suitable for oral administration in preclinical trials.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic steps include condensation reactions to form the dihydropyridine core, followed by functional group transformations to introduce the aminoethyl, methoxy, and methyl substituents. Optimization of reaction conditions is essential to achieve high yields and purity levels necessary for pharmaceutical applications.

The safety profile of 1-(2-aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride is under active investigation. Preliminary toxicity studies suggest that it exhibits low systemic toxicity at therapeutic doses, although further evaluations are needed to assess long-term effects. The compound's stability under various storage conditions has also been assessed to ensure its suitability for industrial-scale production.

The future development of this compound hinges on collaborative efforts between academic researchers and pharmaceutical companies. Preclinical data will be crucial in determining its suitability for clinical trials, where it can be evaluated for efficacy and safety in human subjects. Regulatory agencies will also play a key role in overseeing its progression through development pipelines.

Emerging technologies such as CRISPR gene editing and organ-on-a-chip systems may further accelerate the evaluation process for this compound. By integrating computational models with experimental data, researchers can gain deeper insights into its mechanism of action and potential therapeutic applications. Such interdisciplinary approaches are essential for translating laboratory discoveries into viable treatments.

In conclusion,1-(2-aminoethyl)-4-methoxy-6-methyl-1,2-dihydropyridin-2-one hydrochloride (CAS No. 1949816-44-7) represents a promising candidate for drug development due to its unique structural features and biological potential. Its combination of functional groups offers opportunities for designing next-generation therapeutics targeting cardiovascular and neurological disorders. Continued research efforts will be vital in realizing its full clinical potential.